Cas no 82598-84-3 (2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone)

2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-galactono-1,5-lactone
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactonic Acid d-Lactone
• 2,3,4,6-Tetra-O-benz
• DTXSID30453681
• W-203876
• 82598-84-3
• (3R,4S,5S,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-one
• SCHEMBL2174263
• +Expand

• InChIKey： BUBVLQDEIIUIQG-JDIHBLRXSA-N
• Inchi： 1S/C34H34O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-33H,21-25H2/t30-,31+,32+,33-/m1/s1
• SMILES： O([C@@H]1[C@H](C(=O)O[C@H](COCC2C=CC=CC=2)[C@@H]1OCC1C=CC=CC=1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 538.23553880g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 538.23553880g/mol
• Heavy Atom Count: 40
• Complexity: 705
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Boiling Point: 446.4±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 192.3±20.3 °C
• Density: 1.7±0.1 g/cm3